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Compound of Interest

(R)-2-Hydroxymethylpropanoic
Compound Name: J
aci

Cat. No.: B159078

For researchers, scientists, and drug development professionals, the safe handling and
disposal of chemical reagents like (R)-2-Hydroxymethylpropanoic acid are critical for
laboratory safety and environmental responsibility. This guide provides essential, immediate
safety and logistical information, including operational and disposal plans, to ensure the safe
handling of this compound.

(R)-2-Hydroxymethylpropanoic acid, also known as 2,2-Bis(hydroxymethyl)propionic acid, is
considered a hazardous substance that can cause serious eye irritation and may cause
respiratory irritation.[1][2] Adherence to strict safety protocols during handling and disposal is
paramount.

Hazard Identification and Personal Protective
Equipment (PPE)

Understanding the hazards associated with (R)-2-Hydroxymethylpropanoic acid is the first
step in determining the appropriate personal protective equipment.

Hazard Summary:
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Hazard Statement Classification GHS Codes

Causes serious eye irritation Eye Irritation Category 2 H319
Specific target organ toxicity,

May cause respiratory irritation  single exposure (Respiratory H335

system) Category 3

Skin Irritation (Not a primary
May cause skin irritation classification but noted as a
potential hazard)

Recommended Personal Protective Equipment (PPE):
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Protection Type

Recommendation

Details

Eye Protection

Chemical splash goggles or a
face shield.[3][4][5]

Safety glasses are not
sufficient.[4] Ensure that
eyewash stations and safety
showers are close to the

workstation.[1]

Hand Protection

Chemical-resistant gloves.

Nitrile or neoprene gloves are
suitable options.[6][7] Inspect
gloves for any damage before
use and wash hands

thoroughly after removal.[8][9]

Skin and Body Protection

Lab coat, apron, or coveralls.
[4][10]

Wear a long-sleeved lab coat
and closed-toe shoes.[6] For
tasks with a higher risk of
splashing, a chemical-resistant
apron should be worn over the
lab coat.[4]

Respiratory Protection

Use in a well-ventilated area.

Work should be conducted in a
chemical fume hood,
especially when handling the
powder form to avoid dust
formation.[1][6][11] If
ventilation is inadequate, a
NIOSH/MSHA-approved
respirator may be necessary.
[10]

Operational Plan: Step-by-Step Handling Procedure

Adherence to a standardized operational procedure is crucial to minimize exposure and

prevent accidents.

e Preparation:

o Before handling, thoroughly read the Safety Data Sheet (SDS).[4][6]
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o Ensure the work area, preferably a chemical fume hood, is clean and uncluttered.[9]
o Verify that an eyewash station and safety shower are accessible and operational.[1]

o Put on all required PPE as detailed in the table above.[6]

e Handling:

[¢]

Avoid all personal contact, including inhalation of dust or fumes.[12]

[e]

Weigh out only the necessary amount of the chemical.[8]

[e]

When transferring the solid, use a scoop or spatula to minimize dust generation.

o

If creating a solution, always add the acid to the solvent, never the other way around.[8]

[¢]

Keep containers tightly closed when not in use.[1]
e Post-Handling:
o Clean the work area thoroughly after the procedure is complete.
o Wash hands and any exposed skin with soap and water before leaving the laboratory.[8][9]

o Remove and properly store or dispose of PPE.[8] Contaminated clothing should be
washed separately before reuse.[10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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r-2-hydroxymethylpropanoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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